Cas no 249750-01-4 (3,5,7-Nonatrien-2-one,(3Z,5E,7E)-)
249750-01-4 structure
Product Name:3,5,7-Nonatrien-2-one,(3Z,5E,7E)-
CAS No:249750-01-4
MF:C9H12O
MW:136.190982818604
CID:246225
Update Time:2024-01-26
3,5,7-Nonatrien-2-one,(3Z,5E,7E)- Chemical and Physical Properties
Names and Identifiers
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- 3,5,7-Nonatrien-2-one,(3Z,5E,7E)-
- 3,5,7-Nonatrien-2-one, (3Z,5E,7E)- (9CI)
- 3,5,7-Nonatrien-2-one, (3Z,5E,7E)-
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- Inchi: 1S/C9H12O/c1-3-4-5-6-7-8-9(2)10/h3-8H,1-2H3/b4-3+,6-5+,8-7-
- InChI Key: YHVZVLYNHHTMSL-CQXHLCGLSA-N
- SMILES: CC(=O)/C=C\C=C\C=C\C
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.878±0.06 g/cm3(Predicted)
- Boiling Point: 229.9±9.0 °C(Predicted)
- PSA: 17.07
3,5,7-Nonatrien-2-one,(3Z,5E,7E)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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